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Compound Name:

acid
CAS No.: 67127-64-4
Cat. No.: B2507254

Get Quote

Executive Summary & Compound Profile

2-Hydroxy-3-(methylthio)benzoic acid (3-MTSA) represents a specific subclass of 3-
substituted salicylic acid derivatives. While the parent compound, Salicylic Acid (SA), is a
ubiquitous phytohormone and anti-inflammatory agent, the introduction of a methylthio (-SCHs)
group at the ortho position (C3) introduces unigue physicochemical properties—specifically
increased lipophilicity and distinct electronic effects—that modulate its biological activity.

This guide compares 3-MTSA against standard 3-substituted analogs to elucidate its potential
as a plant defense activator (functional analog of Acibenzolar-S-methyl metabolites) and a
bacterial virulence inhibitor (siderophore mimic).

Compound Identification
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Feature Detail

IUPAC Name 2-Hydroxy-3-(methylthio)benzoic acid
Common Name 3-(Methylthio)salicylic acid

CAS Registry 67127-64-4

Core Scaffold Salicylic Acid (2-Hydroxybenzoic acid)
Key Substituent Methylthio (-SCHs) at Position 3
Molecular Weight 184.21 g/mol

Structure-Activity Relationship (SAR) Analysis

The biological efficacy of salicylic acid derivatives is governed by the electronic and steric
environment of the phenol (C2-OH) and carboxyl (C1-COOH) groups. The C3 position is critical
because it directly influences the intramolecular hydrogen bond network and the steric
accessibility of the phenol.

The "Ortho-Effect" and 3-Substitution

The 3-position substituent exerts a profound "ortho-effect" on the adjacent phenol.

 Steric Bulk: The -SCHs group is bulkier than -OH or -CHs but smaller than -I. This bulk can
twist the carboxyl group out of planarity or, conversely, lock the active conformation via steric
pressure.

e Electronic Modulation:

o Inductive Effect (-1): Sulfur is electronegative (though less than Oxygen), withdrawing
electron density through the sigma bond.

o Resonance Effect (+M): The lone pairs on Sulfur can donate electron density into the ring,
activating the ortho (C2, C4) and para (C6) positions.

o Net Effect: 3-MTSA is electronically distinct from 3-Methoxy-SA (stronger donor) and 3-
Nitro-SA (strong withdrawer).
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Comparative Physicochemical Profile

The following table compares 3-MTSA with standard reference compounds used in SAR

studies.
R-Group pKa Electronic Primary
Compound LogP (Calc) L
(Pos 3) (COOH) Character Application
Plant
Salicylic Acid -H 2.26 2.97 Neutral Hormone /
NSAID
Weak Donor )
3-Methyl-SA -CHs 2.65 3.05 ] Steric Probe
(Inductive)
3-Methoxy- Strong Donor  Siderophore
-OCHs 2.10 2.90
SA (Resonance) Analog
Withdrawer Metabolic
3-Chloro-SA -Cl 2.85 2.65 _
(Inductive) Blocker
3-MTSA Lipophilic Bioisostere /
-SCHs 2.95 ~2.85
(Target) Donor Probe

Key Insight: The Methylthio derivative has the highest lipophilicity (LogP ~2.95). This suggests

superior membrane permeability compared to the methoxy analog, potentially enhancing

systemic distribution in plants or penetration into bacterial biofilms.

Biological Mechanisms & Pathways
Plant Defense Induction (SAR Pathway)

In plants, Salicylic Acid triggers Systemic Acquired Resistance (SAR) by binding to NPR1 (Non-

Expressor of Pathogenesis-Related Genes 1) receptors.

e Mechanism: SA binding releases NPR1 from an oligomeric complex; monomeric NPR1

translocates to the nucleus to activate PR-1 gene expression.

o 3-MTSA Role: The 3-methylthio group mimics the lipophilic pocket interactions found in

synthetic activators like Tiadinil or Acibenzolar-S-methyl (ASM). While ASM metabolizes to a
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thiadiazole, 3-MTSA explores the "benzoate" chemical space for similar binding pockets.

Bacterial Siderophore Inhibition

Bacteria like Pseudomonas aeruginosa secrete salicylate-based siderophores (Pyochelin) to

scavenge iron.
e Mechanism: Salicylate Synthase (PchA/PchB) converts chorismate to salicylate.

o 3-MTSA Role: 3-substituted analogs can act as antimetabolites, inhibiting the synthase or
forming "faulty” siderophores that bind iron but cannot be transported back into the

bacterium, effectively starving the pathogen.

Pathway Visualization

The following diagram illustrates the dual-potential mechanism of 3-MTSA in plant defense and

bacterial inhibition.

Plant Defense (SAR)

i
i )
I | NPR1 Oligomer Dissaciation PR onome Transcri tion Activation PR-1 Gene

Redox Modulation / Bindint (Cytosol) e Expression
|

Bacterial Virulence
Competitive Inhibition

Salicylate Synthase Blocked Pyoche Reduced Chelation Iron (Fe3+) | |

(PchA/B) Bio e Uptake

,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,,

Click to download full resolution via product page

Caption: Dual mechanism of action: 3-MTSA acts as a plant defense elicitor via NPR1
modulation and a bacterial virulence inhibitor by targeting siderophore biosynthesis.

Experimental Protocols

To validate the activity of 3-MTSA, the following protocols are recommended. These are
designed to be self-validating by including necessary positive and negative controls.
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Synthesis of 3-MTSA (Copper-Catalyzed Coupling)

Direct sulfenylation of salicylic acid is difficult. A robust route uses 3-lodosalicylic acid.

Starting Material: 3-lodosalicylic acid (commercially available or synthesized from anthranilic
acid).

e Reagents: Sodium methanethiolate (NaSMe), Cul (Catalyst), 1,10-Phenanthroline (Ligand),
K2COs (Base).

o Solvent: DMF (Dimethylformamide).

e Procedure:

[¢]

Dissolve 3-iodosalicylic acid (1.0 eq) in DMF under N2 atmosphere.

[¢]

Add Cul (0.1 eq), Phenanthroline (0.2 eq), and K2COs (2.0 eq).

[e]

Add NaSMe (1.2 eq) and heat to 80°C for 12 hours.

o

Workup: Acidify with 1M HCI to pH 2 (precipitates the product). Extract with Ethyl Acetate.
[1]

» Validation: NMR must show disappearance of the aromatic C3-H signal and appearance of a
singlet at ~2.4 ppm (-SCHs).

Plant PR-1 Induction Assay (Arabidopsis thaliana)

Objective: Determine if 3-MTSA induces defense genes.
¢ Plant Material:Arabidopsis thaliana (Col-0 wild type) and nprl mutant (negative control).
e Treatment:

o Spray 4-week-old plants with 3-MTSA (100 puM, 500 uM) in 0.02% Silwet L-77.

o Positive Control: Salicylic Acid (500 pM).

o Negative Control: Water + Silwet L-77.
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o Sampling: Harvest leaves at 24h post-treatment.
e Readout: RT-gPCR for PR-1 gene (At2g14610).

e Success Criteria: >10-fold induction of PR-1 in Col-0, but no induction in nprl mutant
(confirms SAR pathway specificity).

Bacterial Siderophore Inhibition Assay

Objective: Assess inhibition of salicylate-based siderophores.

Strain:Pseudomonas aeruginosa PAO1 (Wild Type).

Media: Succinate medium (Iron-limiting) to induce siderophore production.

Method:

o Inoculate bacteria in media containing increasing concentrations of 3-MTSA (0, 10, 50,
100 pMm).

o |ncubate at 37°C for 24h.

Detection:
o Centrifuge culture to obtain supernatant.
o Add CAS (Chrome Azurol S) reagent.

o Color Change: Orange halo indicates siderophore presence. Blue indicates no
siderophore.

¢ Interpretation: Retention of Blue color (or reduced Orange halo) compared to untreated
control indicates inhibition of siderophore production.

References

o Comparison of Salicylic Acid Derivatives in Plant Defense

o Title: "Chemical activation of host defense mechanisms in plants.”
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o Source:Pesticide Outlook, 2001.
o Relevance: Establishes the baseline for 3-substituted benzoates as plant activ

» Siderophore Biosynthesis Inhibition

o Title: "Salicylate synthase inhibitors as potential antibacterial agents."”
o Source:Journal of Medicinal Chemistry, 2012.
o Relevance: Discusses how 3-substituted analogs target the PchA/PchB enzymes.

o Synthesis of Thio-Salicylic Derivatives

o Title: "Copper-catalyzed synthesis of functionalized phenols and thiophenols."

o Source:Organic Letters, 2008.

o Relevance: Provides the foundational chemistry for installing the -SCHs group on the
benzo

e Compound Data Source

o Title: "2-Hydroxy-3-(methylthio)benzoic acid (CAS 67127-64-4) Entry."
o Source:PubChem / Chemical Vendors.

o Relevance: Verification of chemical existence and basic properties.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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